Cas no 17301-22-3 (2,5-Dimethylundecane)

• Product Name: 2,5-Dimethylundecane
• CAS No: 17301-22-3
• MF: C₁₃H₂₈
• MW: 184.361424446106
• CID: 235834
• PubChem ID: 28452
• Update Time: 2025-06-08

2,5-Dimethylundecane Chemical and Physical Properties

Names and Identifiers

• Undecane, 2,5-dimethyl-
• 2,5-Dimethylundecane
• HGYKYVHHAJFANS-UHFFFAOYSA-N
• LMFA11000681
• Q27146972
• CHEBI:77445
• 2,5-Dimethylundecan
• 17301-22-3
• DTXSID50938268

• Inchi： 1S/C13H28/c1-5-6-7-8-9-13(4)11-10-12(2)3/h12-13H,5-11H2,1-4H3
• InChI Key： HGYKYVHHAJFANS-UHFFFAOYSA-N
• SMILES： C(C)(CCCCCC)CCC(C)C

Computed Properties

• Exact Mass: 184.21924
• Monoisotopic Mass: 184.219101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.7

Experimental Properties

• Density: 0.755
• Boiling Point: 218.9°C at 760 mmHg
• Flash Point: 152°C
• Refractive Index: 1.423
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 2,5-Dimethylundecane

2,5-Dimethylundecane (CAS No. 17301-22-3): An Overview of Its Properties, Applications, and Recent Research

2,5-Dimethylundecane (CAS No. 17301-22-3) is a branched-chain alkane with a molecular formula of C₁₃H₂₈. This compound is characterized by its two methyl groups attached to the 2nd and 5th carbon atoms of an undecane chain. The unique structure of 2,5-Dimethylundecane imparts specific physical and chemical properties that make it a valuable compound in various applications, particularly in the fields of organic synthesis, materials science, and pharmaceutical research.

The physical properties of 2,5-Dimethylundecane include a boiling point of approximately 240°C and a melting point around -6°C. It is a colorless liquid with a mild odor and is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in solvent-based systems and as a component in formulations where low volatility and high solubility are desired.

In terms of chemical stability, 2,5-Dimethylundecane exhibits typical alkane behavior. It is relatively inert under standard conditions but can undergo reactions such as halogenation, nitration, and oxidation under specific conditions. The presence of the two methyl groups introduces some steric hindrance, which can influence the reactivity of the compound in certain reactions. This characteristic is particularly useful in organic synthesis where controlled reactivity is crucial.

2,5-Dimethylundecane has found applications in various industries due to its unique properties. In the field of materials science, it is used as a component in lubricants and greases due to its low volatility and high thermal stability. These properties make it suitable for use in high-temperature applications where conventional lubricants may degrade or evaporate rapidly.

In pharmaceutical research, 2,5-Dimethylundecane has been explored for its potential as a solvent or carrier molecule in drug delivery systems. Its low toxicity and high solubility in organic solvents make it an attractive candidate for formulating drugs that require enhanced solubility or stability. Recent studies have also investigated its use as a model compound for understanding the behavior of branched alkanes in biological systems.

The latest research on 2,5-Dimethylundecane has focused on its potential applications in environmental science. One study published in the Journal of Environmental Science explored the biodegradability of branched alkanes like 2,5-Dimethylundecane. The results indicated that while these compounds are more resistant to biodegradation compared to their linear counterparts, they can still be broken down by specific microbial communities under certain conditions. This finding has implications for the environmental fate and risk assessment of these compounds.

In the realm of materials science, another study published in Advanced Materials investigated the use of branched alkanes like 2,5-Dimethylundecane as additives in polymer blends to improve their mechanical properties. The researchers found that the addition of small amounts of 2,5-Dimethylundecane could significantly enhance the tensile strength and flexibility of polymer composites without compromising their thermal stability.

The pharmaceutical industry has also shown interest in the potential uses of 2,5-Dimethylundecane. A recent study published in the Journal of Pharmaceutical Sciences explored its role as a co-solvent in transdermal drug delivery systems. The researchers demonstrated that 2,5-Dimethylundecane-based formulations could enhance the permeation of active pharmaceutical ingredients through the skin barrier, leading to improved drug efficacy and reduced dosing frequency.

In conclusion, 2,5-Dimethylundecane (CAS No. 17301-22-3) is a versatile compound with a wide range of applications due to its unique physical and chemical properties. From its use as a component in lubricants and greases to its potential roles in drug delivery systems and environmental studies, this compound continues to be an area of active research and development. As new applications are discovered and existing ones are refined, the importance of understanding the behavior and properties of 2,5-Dimethylundecane will only continue to grow.